Cas no 1707571-05-8 (2-(4-propyl-1H-pyrazol-1-yl)acetic acid)
2-(4-propyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Propyl-pyrazol-1-yl)-acetic acid
- 2-(4-propyl-1H-pyrazol-1-yl)acetic acid
-
- Inchi: 1S/C8H12N2O2/c1-2-3-7-4-9-10(5-7)6-8(11)12/h4-5H,2-3,6H2,1H3,(H,11,12)
- InChI Key: DDELELVEZJERAY-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)C=C(CCC)C=N1
2-(4-propyl-1H-pyrazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509140-1g |
2-(4-Propyl-1H-pyrazol-1-yl)aceticacid |
1707571-05-8 | 98% | 1g |
$883 | 2022-06-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-100MG |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 100MG |
¥ 1,095.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-250MG |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 250MG |
¥ 1,755.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-500MG |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 500MG |
¥ 2,923.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-1G |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 1g |
¥ 4,382.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-5G |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 5g |
¥ 13,147.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-10G |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 10g |
¥ 21,912.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-100mg |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 100mg |
¥1095.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-250mg |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 250mg |
¥1755.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6660-500mg |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid |
1707571-05-8 | 95% | 500mg |
¥2924.0 | 2024-04-23 |
2-(4-propyl-1H-pyrazol-1-yl)acetic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(4-propyl-1H-pyrazol-1-yl)acetic acid
Comprehensive Guide to 2-(4-propyl-1H-pyrazol-1-yl)acetic acid (CAS No. 1707571-05-8): Properties, Applications, and Market Insights
The compound 2-(4-propyl-1H-pyrazol-1-yl)acetic acid (CAS No. 1707571-05-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique structure combining a propyl-substituted pyrazole ring with an acetic acid moiety, making it a versatile intermediate for various synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given the established pharmacological importance of pyrazole-containing compounds.
From a chemical perspective, 2-(4-propyl-1H-pyrazol-1-yl)acetic acid demonstrates interesting properties that make it valuable for multiple applications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular structure contains both hydrogen bond donor and acceptor sites, which contributes to its ability to form stable complexes with various biological targets. These characteristics have led to its exploration in developing novel therapeutic agents, particularly in areas addressing inflammation and metabolic disorders.
The synthesis of 2-(4-propyl-1H-pyrazol-1-yl)acetic acid typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield while minimizing environmental impact. Recent advancements in catalytic methods have made the production of this compound more efficient, addressing growing demand from the pharmaceutical sector. Analytical characterization typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and confirm structural integrity.
In pharmaceutical applications, 2-(4-propyl-1H-pyrazol-1-yl)acetic acid serves as a key building block for drug candidates. Its structural features make it particularly valuable for designing small molecule inhibitors targeting various enzymes and receptors. Current research explores its potential in developing treatments for conditions like diabetes, where pyrazole derivatives have shown promise in modulating metabolic pathways. The compound's balanced lipophilicity, achieved through the propyl substitution, enhances its drug-like properties and bioavailability.
The agrochemical industry also utilizes 2-(4-propyl-1H-pyrazol-1-yl)acetic acid as an intermediate for developing novel crop protection agents. Pyrazole derivatives are known for their herbicidal and fungicidal activities, and modifications of this core structure have yielded compounds with improved efficacy and environmental profiles. Manufacturers are particularly interested in developing next-generation agrochemicals with this compound as part of sustainable agriculture initiatives.
Market analysis indicates growing demand for 2-(4-propyl-1H-pyrazol-1-yl)acetic acid, driven by expanding research in medicinal chemistry and crop science. The global market for fine chemicals and pharmaceutical intermediates continues to show steady growth, with this compound finding increasing applications in both established and emerging economies. Suppliers are responding to this demand by scaling up production while maintaining strict quality control standards to meet the requirements of GMP-compliant manufacturing.
From a regulatory standpoint, 2-(4-propyl-1H-pyrazol-1-yl)acetic acid is generally regarded as safe for research and industrial use when proper handling procedures are followed. Material safety data sheets provide comprehensive guidance on storage conditions, personal protective equipment, and emergency measures. Researchers working with this compound should implement standard laboratory safety protocols, particularly when conducting reactions at elevated temperatures or with reactive reagents.
The future outlook for 2-(4-propyl-1H-pyrazol-1-yl)acetic acid appears promising, with several potential developments on the horizon. Advances in computational chemistry and AI-assisted drug discovery may uncover new applications for this versatile scaffold. Additionally, the growing emphasis on sustainable chemistry practices is likely to influence synthetic methodologies and process optimization for this compound. Researchers are particularly excited about its potential in addressing unmet medical needs through structure-activity relationship studies.
For laboratories and manufacturers seeking high-purity 2-(4-propyl-1H-pyrazol-1-yl)acetic acid, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. Quality parameters typically include purity assessments by HPLC, residual solvent analysis, and confirmation of structural identity through spectroscopic methods. Proper storage in controlled environments helps maintain the compound's stability over extended periods.
In conclusion, 2-(4-propyl-1H-pyrazol-1-yl)acetic acid (CAS No. 1707571-05-8) represents an important chemical entity with diverse applications in life sciences research and industrial chemistry. Its unique structural features and synthetic versatility continue to make it a valuable tool for scientists developing innovative solutions in healthcare and agriculture. As research progresses, we can anticipate new discoveries that will further expand the utility of this interesting pyrazole derivative.
1707571-05-8 (2-(4-propyl-1H-pyrazol-1-yl)acetic acid) Related Products
- 1402411-46-4(2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid)
- 1431965-20-6(2-4-(3-hydroxypropyl)-1H-pyrazol-1-ylacetic acid hydrochloride)
- 956364-44-6(2-(4-Methyl-1H-pyrazol-1-yl)acetic acid)
- 1007485-76-8(3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propanoic acid)
- 1216227-36-9(3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid)
- 1609396-02-2((4-methyl-1H-pyrazol-1-yl)acetic acid hydrate)
- 2303565-97-9(2-[4-(3-Aminopropyl)-1H-pyrazol-1-yl]ethan-1-ol; oxalic acid)
- 1248927-68-5(2-(1-ethyl-1H-pyrazol-4-yl)acetic acid)
- 1006446-67-8(3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid)
- 1007516-30-4(3-(1-Ethyl-1H-pyrazol-4-yl)propan-1-ol)